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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305 Get Quote

Introduction

Dodecyl isobutyrate, also known as dodecyl 2-methylpropanoate, is a synthetic ester that has

carved a niche in the flavor and fragrance industry. Its unique organoleptic properties,

characterized by a subtle fruity and fatty profile, make it a valuable component in the creation

of complex flavor and aroma compositions. This technical guide provides an in-depth overview

of dodecyl isobutyrate, covering its physicochemical properties, synthesis, applications, and

the analytical and sensory evaluation methodologies relevant to its use. This document is

intended for researchers, chemists, and product development professionals in the flavor,

fragrance, and related industries.

Physicochemical Properties
Dodecyl isobutyrate is a colorless liquid with a faint, oily, and fruity aroma.[1] Its high

molecular weight and low vapor pressure contribute to its longevity and fixative properties in

fragrance formulations. A summary of its key physicochemical properties is presented in Table

1.

Table 1: Physicochemical Properties of Dodecyl Isobutyrate
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Property Value Reference

Molecular Formula C16H32O2 [1]

Molecular Weight 256.43 g/mol [1]

CAS Number 6624-71-1 [1][2]

Appearance Colorless clear liquid (est.) [1]

Specific Gravity 0.854 - 0.860 @ 20°C [1]

Refractive Index 1.432 - 1.436 @ 20°C [1]

Boiling Point 299.00 °C @ 760.00 mm Hg [1]

Vapor Pressure 0.001 mmHg @ 25.00 °C (est.) [1]

Flash Point 274.00 °F (134.44 °C) TCC [1]

Solubility
Soluble in alcohol; Insoluble in

water
[1]

logP (o/w) 6.743 (est.) [1]

FEMA Number 3452 [1][2]

Synthesis of Dodecyl Isobutyrate
The most common method for synthesizing dodecyl isobutyrate is through the Fischer

esterification of dodecanol (lauryl alcohol) with isobutyric acid, typically in the presence of an

acid catalyst. Alternatively, more reactive derivatives of isobutyric acid, such as isobutyryl

chloride or isobutyric anhydride, can be used.

Experimental Protocol: Fischer Esterification
Objective: To synthesize dodecyl isobutyrate from dodecanol and isobutyric acid.

Materials:

Dodecanol

Isobutyric acid
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Sulfuric acid (concentrated, as catalyst)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (5%, aqueous)

Brine (saturated sodium chloride solution, aqueous)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux

condenser, and magnetic stirrer, combine equimolar amounts of dodecanol and isobutyric

acid. Add toluene as a solvent.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

Reflux: Heat the mixture to reflux. Water produced during the esterification will be

azeotropically removed with toluene and collected in the Dean-Stark trap. Continue the

reaction until the theoretical amount of water is collected.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted isobutyric acid), and brine.
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Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter to remove the drying agent and concentrate the filtrate using a rotary

evaporator to remove the toluene.

Purification: The crude dodecyl isobutyrate can be further purified by vacuum distillation to

yield the final product.
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Caption: General workflow for the synthesis of dodecyl isobutyrate.
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Flavor and Fragrance Profile
Dodecyl isobutyrate is valued for its subtle and versatile organoleptic profile.

Odor: It possesses a low-strength, faint odor described as oily, fatty, and fruity.[1]

Flavor: The taste profile is not extensively detailed in publicly available literature, but its

applications suggest a character that complements fruity and savory notes.

Due to its low volatility, it functions as a modifier and fixative in fragrance compositions,

enhancing the longevity of more volatile top and middle notes. The recommended usage level

is up to 5.0% in the final fragrance concentrate.[1]

Applications in Flavor and Fragrance
Dodecyl isobutyrate is used as a flavoring and fragrance agent in a variety of consumer

products.

Fragrances: It is incorporated into perfumes, colognes, and personal care products like

soaps, lotions, and shampoos to impart a subtle fruity-fatty character and to improve the

overall stability and tenacity of the scent.

Flavors: As a flavoring substance, it can be used in food products where a mild, fruity, and

slightly waxy note is desired. Its regulatory status includes a FEMA GRAS™ designation

(FEMA number 3452).[1][2]

Analytical Methods
The identification and quantification of dodecyl isobutyrate in complex matrices like essential

oils, fragrance compounds, and food products are typically performed using chromatographic

techniques.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
Objective: To identify and quantify dodecyl isobutyrate in a sample.

Instrumentation:
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Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

Autosampler

Procedure:

Sample Preparation: Dilute the sample containing dodecyl isobutyrate in a suitable solvent

(e.g., ethanol, hexane) to a concentration within the calibrated range of the instrument.

GC Conditions:

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few

minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate (e.g.,

5°C/min).

Injection Mode: Split or splitless, depending on the concentration of the analyte.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: Scan from m/z 40 to 400

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Data Analysis: Identify dodecyl isobutyrate by comparing its retention time and mass

spectrum with that of an authentic standard. Quantify using a calibration curve prepared from

standards of known concentrations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Dilution)

GC Injection

Chromatographic Separation
(Capillary Column)

Electron Ionization (70 eV)

Mass Analysis
(Quadrupole)

Detection

Data Processing
(Retention Time & Mass Spectrum)

Identification & Quantification

 

Trained Sensory Panelist

Receive 3 Coded Samples
(2 Alike, 1 Different)

Sniff Samples
Left to Right

Identify the 'Odd' Sample

Record Decision

Statistical Analysis
(Binomial Test)

Determine if a Perceptible
Difference Exists

 

Dodecyl Isobutyrate
(Odorant)

Binds to Olfactory Receptor
(on Olfactory Sensory Neuron)

G-Protein Activation

Adenylyl Cyclase Activation

cAMP Production

Ion Channel Opening

Neuron Depolarization
(Action Potential)

Signal to Olfactory Bulb

Processing in Brain
(Odor Perception)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1330305?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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